{2-[2-(ethylthio)-1H-benzimidazol-1-yl]ethyl}dimethylamine dihydrochloride

• IUPAC Name: 2-(2-ethylsulfanylbenzimidazol-1-yl)-N,N-dimethylethanamine;dihydrochloride
• InChI: InChI=1S/C13H19N3S.2ClH/c1-4-17-13-14-11-7-5-6-8-12(11)16(13)10-9-15(2)3;;/h5-8H,4,9-10H2,1-3H3;2*1H
• InChI Key: ZVYMXFWIERPURX-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=CC=CC=C2N1CCN(C)C.Cl.Cl
• Molecular Formula: C13H21Cl2N3S
• Molecular Weight: 322.3 g/mol

Description

{2-[2-(ethylthio)-1H-benzimidazol-1-yl]ethyl}dimethylamine dihydrochloride is a chemical compound used in scientific research. It is a benzimidazole derivative and is commonly used as a fluorescent probe for studying biological processes. This chemical is widely used in various scientific fields, including biochemistry, pharmacology, and molecular biology.

Mechanism of Action

The mechanism of action of {2-[2-(ethylthio)-1H-benzimidazol-1-yl]ethyl}dimethylamine dihydrochloride involves its ability to bind to specific biomolecules and emit fluorescent signals. The compound is designed to interact with specific targets in the cell, such as proteins, nucleic acids, or lipids. Upon binding to these targets, the compound emits a fluorescent signal, which can be detected using various imaging techniques.
Biochemical and Physiological Effects:
{2-[2-(ethylthio)-1H-benzimidazol-1-yl]ethyl}dimethylamine dihydrochloride has been shown to have various biochemical and physiological effects. The compound has been used to study protein-protein interactions, enzyme activity, and DNA binding. It has also been used to study the effects of drugs on cellular processes and to investigate the mechanisms of drug action.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {2-[2-(ethylthio)-1H-benzimidazol-1-yl]ethyl}dimethylamine dihydrochloride in lab experiments is its ability to emit fluorescent signals, which allows for the detection of specific targets in the cell. This makes it a valuable tool for studying biological processes. However, the compound has some limitations, including its potential toxicity and the need for specialized equipment for imaging.

Future Directions

There are several future directions for the use of {2-[2-(ethylthio)-1H-benzimidazol-1-yl]ethyl}dimethylamine dihydrochloride in scientific research. One possible direction is the development of new fluorescent probes with improved properties, such as increased sensitivity and specificity. Another direction is the use of this compound in the development of new drugs for the treatment of various diseases, including cancer and neurological disorders. Additionally, the compound could be used to study the effects of environmental toxins on cellular processes and to investigate the mechanisms of toxicity.

Scientific Research Applications

{2-[2-(ethylthio)-1H-benzimidazol-1-yl]ethyl}dimethylamine dihydrochloride is widely used in scientific research due to its fluorescent properties. It is commonly used as a probe for detecting biological processes, such as protein-protein interactions, enzyme activity, and DNA binding. This chemical has been used in various research areas, including cancer research, drug discovery, and neurobiology.